2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide
Description
2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide, also known as CPI-1205, is a small molecule inhibitor that targets the histone lysine methyltransferase enzyme EZH2. EZH2 is known to play a role in the development and progression of various cancers, making CPI-1205 a potential therapeutic agent for cancer treatment.
Scientific Research Applications
Environmental Exposure Studies
2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide has been referenced in studies related to environmental exposure. For instance, Babina et al. (2012) explored the exposure of South Australian preschool children to organophosphorus (OP) and pyrethroid (PYR) compounds. The study measured various metabolites, including 3,5,6-trichloro-2-pyridinol, which is associated with chlorpyrifos, a widely used OP pesticide in agriculture and domestic settings. This suggests a broader interest in the environmental impact and human exposure to pyridine compounds, which may be relevant to 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide due to its structural similarity as a pyridine derivative (Babina et al., 2012).
Pharmacological Studies
In pharmacological research, the compound has been referenced in the context of studying drug metabolism. For example, Wolff et al. (1953) conducted a study on the metabolic fate of isoniazid in humans, identifying various metabolites including isonicotinic acid, which shares a structural component with 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide. This research provides insight into the metabolic pathways of pyridine derivatives and their potential implications in drug design and pharmacokinetics (Wolff et al., 1953).
Analytical Chemistry
Studies have also focused on the analytical aspects of similar compounds. Balani et al. (1995) investigated the metabolites of L-735,524, a potent HIV-1 protease inhibitor, identifying various metabolic pathways. Although not directly related to 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide, the methodologies used in this research may be applicable to the analysis and study of related pyridine-based compounds (Balani et al., 1995).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-17(20-9-5-13-3-7-18-8-4-13)15-6-10-19-16(11-15)22-12-14-1-2-14/h3-4,6-8,10-11,14H,1-2,5,9,12H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICHYCNOGKBTFJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NCCC3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide](/img/structure/B2643718.png)
![(E)-6-(4-fluorobenzyl)-2-(4-(methylthio)benzylidene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione](/img/structure/B2643719.png)
![N-(4-fluorophenyl)-2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2643720.png)
![5-Methylpyrazolo[1,5-A]pyrimidin-7-OL](/img/structure/B2643721.png)
![N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-6-yl]-2-methylbenzamide](/img/structure/B2643723.png)
![N-(6-(benzo[d][1,3]dioxol-5-ylmethoxy)pyrimidin-4-yl)-2-(2-fluorophenoxy)acetamide](/img/structure/B2643730.png)
![4-[2-Methyl-6-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidin-4-yl]morpholine](/img/structure/B2643734.png)
![2-(2-(1H-indol-3-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2643735.png)
![2-methoxy-N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide](/img/structure/B2643737.png)
![{3-[(Dimethylamino)methyl]-4-fluorophenyl}boronic acid hydrochloride](/img/structure/B2643739.png)